1-(4-formylphenyl)-1H-pyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(4-formylphenyl)-1H-pyrazole-3-carboxamide” is a complex organic compound. It likely contains a pyrazole ring, which is a class of organic compounds with a five-membered aromatic ring with two nitrogen atoms .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, there are studies on the synthesis of similar compounds. For instance, a study reported the synthesis and antimicrobial activities of 40 novel 1,3-diphenyl pyrazole derivatives . Another study discussed the synthesis of covalent organic frameworks (COFs) using 1,3,5-tris(4-aminophenyl)benzene and 1,3,5-tris(4-formylphenyl)benzene .
Scientific Research Applications
Functionalization Reactions
- The study by Yıldırım et al. (2005) demonstrated the conversion of 1H-pyrazole-3-carboxylic acid into corresponding 1H-pyrazole-3-carboxamides, highlighting the potential for synthesizing varied compounds using 1H-pyrazole derivatives. This emphasizes the versatility of 1H-pyrazole compounds in chemical synthesis (Yıldırım, Kandemirli, & Demir, 2005).
Microwave-assisted Synthesis
- Sun Da-gui (2011) reported the microwave-assisted organic synthesis of new pyrazole derivatives from 3-amino-1H-pyrazole-4-carboxamide and 3-amino-1H-pyrazole-4-carboxylate, underlining the efficiency and innovation in synthesizing pyrazole derivatives (Sun Da-gui, 2011).
Nematocidal Evaluation
- A study by Zhao et al. (2017) investigated pyrazole carboxamide derivatives for their potential use in agriculture, specifically for their nematocidal activity. This showcases the application of 1H-pyrazole derivatives in agricultural science (Zhao, Xing, Xu, Peng, & Liu, 2017).
Antimicrobial Properties
- Research by Pitucha et al. (2011) on N-substituted 3-amino-5-hydroxy-4-phenyl-1H-pyrazole-1-carboxamide derivatives revealed their potential as antimicrobial agents, particularly against various strains of Staphylococcus aureus. This indicates the possible medical applications of 1H-pyrazole derivatives (Pitucha, Kosikowska, Urszula, & Malm, 2011).
DNA-binding Interaction
- The study by Lu et al. (2014) on 1H-pyrazole-3-carboxamide derivatives explored their DNA-binding interactions. This suggests a role in understanding the interactions at the molecular level, which could have implications for drug design (Lu, Ran, Lin, Jin, Jin, Li, Guo, Lu, & Wang, 2014).
Antifungal Research
- Wang et al. (2020) focused on the development of pyrazole-4-formylhydrazine derivatives for targeting succinate dehydrogenase in fungal pathogens, showcasing the potential of 1H-pyrazole derivatives in developing antifungal agents (Wang, Wang, Qiu, Chen, Lu, Li, Yang, & Xue, 2020).
Synthesis and Characterization
- Studies have also focused on the synthesis and characterization of various 1H-pyrazole derivatives, as shown by Jachak et al. (2010) and Kumara et al. (2018), further emphasizing the chemical diversity and utility of these compounds (Jachak, Ghagare, Birari, Rote, Kazi, Jachak, & Toche, 2010); (Kumara, Kumar, Kumar, & Lokanath, 2018).
Anticancer Activity
- Research into the anticancer potential of pyrazole-3-carboxamide derivatives is also significant, as highlighted by Cheng et al. (2020) and Mert et al. (2014), pointing towards their therapeutic potential in oncology (Cheng, Yun, Ullah, & Yuan, 2020); (Mert, Yaglıoglu, Demirtaş, & Kasımoğulları, 2014).
Future Directions
While specific future directions for “1-(4-formylphenyl)-1H-pyrazole-3-carboxamide” are not available, research in the field of covalent organic frameworks (COFs) is promising. These materials have potential applications in gas storage, water remediation, catalysis, energy storage, and drug delivery .
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of covalent organic frameworks (cofs), which are highly tunable crystalline, porous materials . These COFs can act as light-harvesters, semiconductors, ligands, binding sites, or redox centers .
Mode of Action
It’s known that similar compounds participate in the formation of cofs via reversible cross-linking of rigid organic building blocks . This process involves the formation of stable C=C bonds, which is a key step in the synthesis of these frameworks .
Biochemical Pathways
It’s known that similar compounds are involved in the synthesis of cofs, which can affect various optoelectronic processes . These processes include light harvesting, charge transport, and energy storage, among others .
Result of Action
Similar compounds have been used in the synthesis of cofs, which have shown promising potential for real-world applications in optoelectronic devices .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1-(4-formylphenyl)-1H-pyrazole-3-carboxamide. For instance, the synthesis of COFs often requires specific conditions, such as certain temperatures and pH levels . Additionally, the presence of other chemicals can also affect the reaction process .
Properties
IUPAC Name |
1-(4-formylphenyl)pyrazole-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3O2/c12-11(16)10-5-6-14(13-10)9-3-1-8(7-15)2-4-9/h1-7H,(H2,12,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDQWDYXIXBHKDI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=O)N2C=CC(=N2)C(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1341721-68-3 |
Source
|
Record name | 1-(4-formylphenyl)-1H-pyrazole-3-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.